Cas no 1173469-67-4 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide)

(2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide is a synthetic organic compound featuring a benzodioxole moiety linked to a methanesulfonyl-substituted phenyl ring via a conjugated acrylamide bridge. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to its ability to interact with biological targets through hydrogen bonding and π-π stacking. The presence of the methanesulfonyl group enhances solubility and metabolic stability, while the benzodioxole fragment may contribute to selective binding properties. The compound’s well-defined stereochemistry (E-configuration) ensures consistent reactivity and interaction profiles. Suitable for research in drug discovery, it serves as a versatile intermediate for developing enzyme inhibitors or receptor modulators. Purity and stability are critical for reliable experimental outcomes.

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide structure

1173469-67-4 structure

Product name:(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide

CAS No:1173469-67-4

MF:C₁₇H₁₅NO₅S

MW:345.369703531265

CID:5457738

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (E)-3-(1,3-benzodioxol-5-yl)-N-(2-methylsulfonylphenyl)prop-2-enamide
- (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide
- Inchi： 1S/C17H15NO5S/c1-24(20,21)16-5-3-2-4-13(16)18-17(19)9-7-12-6-8-14-15(10-12)23-11-22-14/h2-10H,11H2,1H3,(H,18,19)/b9-7+
- InChI Key： VQKSXFOHTLNOEC-VQHVLOKHSA-N
- SMILES： C(NC1=CC=CC=C1S(C)(=O)=O)(=O)/C=C/C1=CC=C2OCOC2=C1

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2890-0311-10μmol	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	10μl	$69.0	2023-04-30
Life Chemicals	F2890-0311-20μmol	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	20μl	$79.0	2023-04-30
Life Chemicals	F2890-0311-20mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	20mg	$99.0	2023-04-30
Life Chemicals	F2890-0311-75mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	75mg	$208.0	2023-04-30
Life Chemicals	F2890-0311-10mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	10mg	$79.0	2023-04-30
Life Chemicals	F2890-0311-2μmol	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	2μl	$57.0	2023-04-30
Life Chemicals	F2890-0311-2mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	2mg	$59.0	2023-04-30
Life Chemicals	F2890-0311-3mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	3mg	$63.0	2023-04-30
Life Chemicals	F2890-0311-4mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	4mg	$66.0	2023-04-30
Life Chemicals	F2890-0311-40mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide	1173469-67-4	90%+	40mg	$140.0	2023-04-30

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide Related Literature

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Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide

Comprehensive Analysis of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide (CAS No. 1173469-67-4)

The compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide, identified by its CAS No. 1173469-67-4, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This article delves into its structural properties, potential applications, and relevance to current scientific trends, addressing common queries such as "What is the mechanism of action of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide?" and "How is CAS 1173469-67-4 used in drug discovery?".

Structurally, this compound features a benzodioxole moiety linked to a methanesulfonylphenyl group via a conjugated prop-2-enamide bridge. The (2E)-configuration of the double bond is critical for its bioactivity, as it influences molecular interactions with target proteins. Researchers often explore its potential as a kinase inhibitor or anti-inflammatory agent, aligning with the growing demand for precision medicine and targeted therapies. Keywords like "benzodioxole derivatives in medicine" and "sulfonamide-based drug design" reflect its niche in modern pharmacology.

In recent years, the compound has been studied for its role in modulating cell signaling pathways, particularly those involving NF-κB or MAPK, which are hotspots in cancer and autoimmune disease research. Its methanesulfonyl group enhances solubility and bioavailability, addressing a common challenge in drug development. Queries such as "Can CAS 1173469-67-4 cross the blood-brain barrier?" highlight its potential in neurology, while its electrophilic properties make it a candidate for covalent drug design—a trending topic in AI-driven molecular modeling.

From a synthetic chemistry perspective, the compound’s preparation involves Pd-catalyzed cross-coupling and amide bond formation, techniques frequently searched by organic chemists. Its benzodioxol-5-yl scaffold is also found in natural products like safrole, linking it to sustainable sourcing debates. Environmental considerations, such as "green synthesis of benzodioxole analogs," further enhance its relevance in ESG-focused research.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-(2-methanesulfonylphenyl)prop-2-enamide exemplifies the intersection of traditional medicinal chemistry and cutting-edge science. Its multifaceted applications—from drug discovery to materials science—ensure its continued prominence in academic and industrial settings, answering pressing questions like "What are the patent statuses for CAS 1173469-67-4?" and "How to optimize its pharmacokinetics?".